Cas no 2138056-91-2 (3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid)

• Product Name: 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid
• CAS No: 2138056-91-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6323573
• PubChem ID: 165497750
• Update Time: 2025-05-20

3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138056-91-2
• 3-amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid
• EN300-1159757
• 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid

• Inchi： 1S/C14H25NO3/c1-4-14(2,3)12-6-5-9(16)7-10(12)11(8-15)13(17)18/h10-12H,4-8,15H2,1-3H3,(H,17,18)
• InChI Key： TWTMBSMARJIIBC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)(C)CC)C(C(C(=O)O)CN)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid

Exploring 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid (CAS No. 2138056-91-2): Properties, Applications, and Market Insights

The compound 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid (CAS No. 2138056-91-2) is a specialized organic molecule with a unique structural framework. This amino acid derivative features a cyclohexyl ring substituted with a 2-methylbutan-2-yl group and a 5-oxo functionality, coupled with a propanoic acid side chain bearing an amino group. Its intricate architecture makes it a subject of interest in pharmaceutical research and specialty chemical applications.

From a chemical perspective, this compound belongs to the class of functionalized cyclohexane derivatives. The presence of both amino and carboxylic acid groups provides sites for further chemical modifications, making it a versatile building block in organic synthesis. Researchers are particularly interested in its potential as a precursor for peptide mimetics and bioactive molecule development, especially in the context of drug discovery programs targeting metabolic disorders.

The synthesis of 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid typically involves multi-step organic transformations. Modern approaches often employ asymmetric synthesis techniques to control the stereochemistry at the chiral centers. Recent advances in catalytic methods have improved the efficiency of producing this compound, with particular attention to green chemistry principles that minimize environmental impact - a growing concern in chemical manufacturing.

In pharmaceutical applications, this compound has shown promise as a structural motif in drug design. Its cyclohexyl scaffold provides rigidity to potential drug candidates, while the amino acid functionality offers opportunities for interaction with biological targets. Current research explores its incorporation into molecules targeting enzyme inhibition, particularly in metabolic pathways related to inflammation and neurological conditions - areas of significant medical need.

The market for specialized amino acid derivatives like 2138056-91-2 has seen steady growth, driven by increasing demand in pharmaceutical intermediates and research chemicals. Suppliers report growing interest from both academic institutions and pharmaceutical companies, particularly those focusing on small molecule therapeutics. The compound's relative novelty (first reported in scientific literature around 2018) means it occupies a niche but expanding segment of the fine chemicals market.

Quality control of 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocycoxyl]propanoic acid presents specific challenges due to its structural complexity. Analytical methods typically combine HPLC with mass spectrometry to ensure purity and confirm identity. The compound's stability profile requires careful handling, with recommended storage under inert atmosphere at controlled temperatures to prevent degradation - considerations important for researchers working with this material.

From a regulatory standpoint, CAS 2138056-91-2 is not currently classified as hazardous under major chemical inventories. However, as with all research chemicals, appropriate safety precautions should be observed during handling. The compound's status may evolve as more data becomes available, particularly if it progresses further in pharmaceutical development pipelines.

Future directions for this compound include exploration of its biological activity profile and potential as a chiral building block in asymmetric synthesis. The growing emphasis on personalized medicine and targeted therapies in the pharmaceutical industry may create additional opportunities for structurally complex molecules like this one. Additionally, its potential applications in material science, particularly in the development of specialized polymers, represent an emerging area of interest.

For researchers considering working with 3-Amino-2-[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]propanoic acid, several key considerations emerge. The compound's synthetic accessibility, potential biological relevance, and commercial availability make it an attractive target for investigation. However, its novelty means that comprehensive data on physical properties and biological effects may still be developing, requiring careful experimental design and literature review when incorporating it into research programs.

The scientific community continues to explore the potential of CAS 2138056-91-2, with particular attention to how its unique structural features might address current challenges in medicinal chemistry and chemical biology. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may find broader application across multiple scientific disciplines, from drug discovery to materials development.